Cas no 1185174-46-2 (Desacetyl Actarit-d4)

• Product Name: Desacetyl Actarit-d4
• CAS No: 1185174-46-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4551740
• Update Time: 2025-07-17

Desacetyl Actarit-d4 Chemical and Physical Properties

Names and Identifiers

• Desacetyl Actarit-d4
• 4-Aminobenzeneacetic-d4 Acid
• 4-Aminophenylacetic-d4 Acid
• NSC 792-9-d4
• p-Aminophenylacetic-d4 Acid

• Inchi： 1S/C8H9NO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H,10,11)
• InChI Key： CSEWAUGPAQPMDC-UHFFFAOYSA-N
• SMILES： c1cc(CC(O)=O)ccc1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Desacetyl Actarit-d4

Desacetyl Actarit-d4: A Comprehensive Overview in Modern Chemical Biology

Desacetyl Actarit-d4, a derivative of the well-known compound with the CAS number 1185174-46-2, has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This isotope-labeled analog, specifically deuterated, offers a valuable tool for researchers investigating metabolic pathways and drug interactions. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also provides insights into its biological behavior through techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The compound Desacetyl Actarit-d4 is synthesized through a series of carefully controlled chemical reactions that preserve the integrity of the core pharmacophore while incorporating deuterium atoms at strategic positions. This process involves advanced organic synthesis techniques, including catalytic hydrogenation and selective deuteration, which are critical for achieving high purity and yield. The resulting product is then subjected to rigorous analytical testing to ensure compliance with pharmaceutical standards.

In recent years, the use of deuterated compounds in drug development has seen a surge due to their potential to improve metabolic stability and reduce drug-drug interactions. Desacetyl Actarit-d4 exemplifies this trend, as it serves as a reference standard for studying enzyme kinetics and metabolic pathways. For instance, researchers have utilized this compound to investigate the role of cytochrome P450 enzymes in drug metabolism, providing valuable data for optimizing therapeutic regimens.

The application of Desacetyl Actarit-d4 extends beyond academic research; it also holds promise in clinical settings. By serving as an internal standard in mass spectrometry assays, this compound aids in the accurate quantification of parent drugs and metabolites in biological samples. This capability is particularly useful in pharmacokinetic studies, where precise measurements are essential for understanding drug disposition and efficacy.

Moreover, the structural modification inherent in Desacetyl Actarit-d4 allows for comparative studies between isotopic and non-isotopic forms of the parent compound. Such comparisons can reveal subtle differences in pharmacodynamics and pharmacokinetics, which may influence dosing strategies and patient outcomes. For example, studies have shown that deuterated analogs can exhibit altered binding affinities to target proteins, potentially leading to improved therapeutic windows.

The synthesis and characterization of Desacetyl Actarit-d4 also contribute to the broader field of isotope chemistry. The development of efficient deuteration methods not only advances the production of such labeled compounds but also sets precedents for other deuterated pharmaceuticals. This progress underscores the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmaceutical scientists in harnessing isotopic technologies.

As research continues to evolve, Desacetyl Actarit-d4 is expected to play an increasingly pivotal role in understanding complex biological systems. Its unique properties make it an indispensable tool for exploring drug mechanisms and developing novel therapeutic agents. The ongoing studies utilizing this compound highlight its versatility and potential impact on future medical advancements.

In conclusion, Desacetyl Actarit-d4 represents a significant advancement in chemical biology, offering researchers a powerful tool for investigating metabolic processes and drug interactions. Its synthesis, characterized by precise incorporation of deuterium atoms, exemplifies the cutting-edge techniques employed in modern pharmaceutical research. As scientific understanding deepens, this compound will undoubtedly continue to contribute to groundbreaking discoveries in medicine and biotechnology.